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Abstract

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 2-Methyl-1-propanol (isobutanol), compiled for researchers, scientists, and professionals in
drug development. This document presents key quantitative data in structured tables for ease
of reference and comparison. Detailed experimental protocols for the determination of these
properties are also provided, offering a practical resource for laboratory work. Furthermore, a
representative experimental workflow is visualized using the DOT language to enhance
understanding of the procedural steps involved in thermodynamic measurements.

Introduction

2-Methyl-1-propanol, an isomer of butanol, is a colorless, flammable liquid with a
characteristic odor. It serves as a versatile solvent in various chemical processes and is a key
intermediate in the synthesis of numerous organic compounds. A thorough understanding of its
thermodynamic properties is crucial for process design, safety analysis, and the development
of new applications, including its potential use as a biofuel and in pharmaceutical formulations.
This guide aims to consolidate essential thermodynamic data and experimental methodologies
to support ongoing research and development efforts.

Quantitative Thermodynamic Data
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The following tables summarize the critical thermodynamic properties of 2-Methyl-1-propanol.

Data has been compiled from various reputable sources, including the National Institute of

Standards and Technology (NIST) database.

Table 1: General and Physical Properties

Property Value Units Reference(s)
Molecular Formula CaH100 [1]
Molecular Weight 74.1216 g/mol [1]
Boiling Point (at 1
108 °C [21[31[4]
atm)
Melting Point -108 °C [21[3114]
Density (at 25°C) 0.803 g/mL [2][3]
Refractive Index
1.396 [2](3]
(n20/D)
Table 2: Enthalpy Data
Property Value Units Reference(s)
Standard Enthalpy of
Formation (liquid, -334.6 £0.9 kJ/mol [1]
298.15 K)
Standard Enthalpy of
Combustion (liquid, -2669.6 + 0.59 kJ/mol [1]
298.15 K)
Enthalpy of
Vaporization (at 41.82 kJ/mol [5]
boiling point)
Table 3: Heat Capacity Data
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Phase Temperature (K) Value (J/mol-K) Reference(s)
Solid 180 129.2 [6]
Liquid 298.15 181.05 [6]
Liquid 303.15 185.6 [6]
Liquid 323 201.3 [1]
Gas 379.99 133.74 [1]
Gas 400.03 139.55 [1]
Gas 425.01 146.35 [1]
Gas 450.06 152.97 [1]

Table 4: Vapor Pressure Data

Temperature (°C) Pressure (mmHg)
20 8
0 8.8

Note: Vapor pressure data is limited in the readily available search results. More
comprehensive data would require access to specialized databases.[2]

Experimental Protocols

This section details the methodologies for determining key thermodynamic properties of 2-
Methyl-1-propanol.

Determination of Boiling Point (ASTM D1120)

The equilibrium boiling point of a liquid can be determined using a standard test method such
as ASTM D1120.[5][7][8][9][10]

Apparatus:
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Round-bottom flask (100 mL)

Reflux condenser

Calibrated thermometer or temperature probe

Heating mantle

Boiling chips

Procedure:

Place a measured volume (e.g., 60 mL) of 2-Methyl-1-propanol into the round-bottom flask.

[5]
Add a few boiling chips to ensure smooth boiling.
Assemble the reflux condenser vertically onto the flask.

Insert the thermometer through the condenser, ensuring the bulb is positioned in the vapor
phase just above the liquid surface.

Begin heating the flask with the heating mantle.

Adjust the heating rate to maintain a steady reflux, where the vapor condenses and drips
back into the flask.

Record the temperature when it becomes constant. This stable temperature is the
equilibrium boiling point.

Correct the observed boiling point for any deviation from standard atmospheric pressure.

Determination of Density using a Pychometer

The density of a liquid can be accurately measured using a pycnometer, a glass flask with a

precisely known volume.[11][12][13][14]

Apparatus:
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Pycnometer (specific gravity bottle)

Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (m_empty).

Fill the pycnometer with distilled water of a known temperature and density.

Insert the stopper, allowing excess water to escape through the capillary.

Place the filled pycnometer in a constant temperature bath to reach thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it (m_water).

Empty and dry the pycnometer.

Fill the pycnometer with 2-Methyl-1-propanol.

Repeat steps 4 through 6 for the 2-Methyl-1-propanol sample (m_sample).

Calculate the density of 2-Methyl-1-propanol using the following formula: p_sample =
(m_sample - m_empty) / (m_water - m_empty) * p_water

Determination of Enthalpy of Combustion using a Bomb
Calorimeter

The heat of combustion is determined by burning a known mass of the substance in a

constant-volume container (a "bomb™) and measuring the temperature change of the

surrounding water.[15][16]
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Apparatus:

e Bomb calorimeter

o Oxygen cylinder with pressure regulator

e Analytical balance

e Fuse wire

e Crucible

o Calibrated thermometer or temperature probe

Procedure:

» Weigh a precise mass of 2-Methyl-1-propanol into the crucible.

» Place the crucible inside the bomb.

o Attach a piece of fuse wire to the ignition electrodes, ensuring it is in contact with the sample.
o Seal the bomb and purge it with oxygen to remove air.

o Pressurize the bomb with a known excess of pure oxygen (typically 20-30 atm).

o Place the bomb into the calorimeter vessel containing a precisely measured quantity of
water.

o Allow the system to reach thermal equilibrium and record the initial temperature.
« Ignite the sample by passing an electric current through the fuse wire.

e Record the temperature at regular intervals until a maximum temperature is reached and the
system begins to cool.

o Calculate the heat released by the combustion reaction based on the temperature change
and the previously determined heat capacity of the calorimeter.
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» Make corrections for the heat of formation of nitric acid (from residual nitrogen in the bomb)
and sulfuric acid (if the sample contains sulfur), and for the heat of combustion of the fuse

wire.

Determination of Heat Capacity using Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a technique used to measure the difference in the amount
of heat required to increase the temperature of a sample and a reference as a function of
temperature.[17][18][19][20]

Apparatus:

 Differential Scanning Calorimeter

e Sample and reference pans (typically aluminum)
» Syringe for liquid samples

Procedure:

Calibrate the DSC instrument for temperature and heat flow using a known standard (e.g.,
indium).

» Accurately weigh an empty sample pan and lid.

o Place a small, accurately weighed sample of 2-Methyl-1-propanol into the pan and
hermetically seal it.

+ Place the sample pan and an empty reference pan into the DSC cell.

e Program the DSC to heat the sample at a controlled rate (e.g., 10-20 °C/min) over the
desired temperature range.

o Record the heat flow to the sample as a function of temperature.

e Perform a baseline run with two empty pans.
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e Perform a run with a sapphire standard of known heat capacity.

o Calculate the specific heat capacity of the 2-Methyl-1-propanol sample by comparing its
heat flow curve to that of the baseline and the sapphire standard.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the density of a liquid

using a pycnometer.
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Workflow for Density Determination using a Pycnometer
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Caption: Workflow for Density Determination using a Pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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